(3r,5r,7r)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)adamantane-1-carboxamide

• IUPAC Name: N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H31NO3/c1-21(25,10-15-3-5-19(26-2)6-4-15)14-23-20(24)22-11-16-7-17(12-22)9-18(8-16)13-22/h3-6,16-18,25H,7-14H2,1-2H3,(H,23,24)
• InChI Key: STXMWSTVHBZFBW-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)C23CC4CC(C2)CC(C4)C3)O
• Molecular Formula: C22H31NO3
• Molecular Weight: 357.5 g/mol

Description

(3r,5r,7r)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C22H31NO3 and its molecular weight is 357.494. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

• Polyamides with Adamantyl Moieties : A study focused on synthesizing new polyamides containing adamantyl and diamantyl groups, demonstrating these compounds' solubility in certain solvents and their high tensile strength, elongation at break, and glass transition temperatures, indicating potential for advanced material applications (Chern, Shiue, & Kao, 1998).

Antimicrobial Activity

• Antimicrobial Adamantane Derivatives : Research on N′-heteroarylidene-1-adamantylcarbohydrazides and adamantyl-containing oxadiazolines highlighted their broad-spectrum antimicrobial activity, suggesting the potential for developing new antimicrobial agents (El-Emam et al., 2012).

Antiproliferative and Anticancer Properties

• Adamantyl Pyridin-4-ones in Cancer Research : The synthesis and in vitro study of adamantyl pyridin-4-ones showed moderate to strong antiproliferative activity against various cancer cell lines, indicating their potential as anticancer agents (Petrović Peroković et al., 2017).

Advanced Polymeric Materials

• Adamantane-type Cardo Polyamides : The development of new adamantane-type cardo polyamides with high molecular weight and solubility in various solvents, coupled with their excellent thermal properties, underscores their utility in creating advanced polymeric materials (Liaw, Liaw, & Chung, 1999).

Anti-Inflammatory Activity

• S-Substituted and N-Substituted Adamantyl-Triazoles : The synthesis and evaluation of adamantyl-triazole derivatives revealed potent antibacterial activity and significant anti-inflammatory effects, suggesting their dual pharmacological potentials (Al-Abdullah et al., 2014).